Cas no 2034262-73-0 (4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one)
![4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one structure](https://www.kuujia.com/scimg/cas/2034262-73-0x500.png)
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one Chemical and Physical Properties
Names and Identifiers
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- 4-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl]-2H-phthalazin-1-one
- 4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one
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- Inchi: 1S/C18H15F3N6O2/c19-18(20,21)13-9-14(23-10-22-13)26-5-7-27(8-6-26)17(29)15-11-3-1-2-4-12(11)16(28)25-24-15/h1-4,9-10H,5-8H2,(H,25,28)
- InChI Key: DDVMKZBZSGGHDO-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(C(N2CCN(C3=CC(C(F)(F)F)=NC=N3)CC2)=O)=NN1
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6523-0418-1mg |
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one |
2034262-73-0 | 1mg |
$81.0 | 2023-09-08 | ||
Life Chemicals | F6523-0418-2μmol |
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one |
2034262-73-0 | 2μmol |
$85.5 | 2023-09-08 | ||
Life Chemicals | F6523-0418-3mg |
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one |
2034262-73-0 | 3mg |
$94.5 | 2023-09-08 | ||
Life Chemicals | F6523-0418-2mg |
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one |
2034262-73-0 | 2mg |
$88.5 | 2023-09-08 | ||
Life Chemicals | F6523-0418-4mg |
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one |
2034262-73-0 | 4mg |
$99.0 | 2023-09-08 |
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one Related Literature
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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4. Book reviews
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
Additional information on 4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one
Compound CAS No 2034262-73-0: 4-{4-[6-(Trifluoromethyl)Pyrimidin-4-Yl]Piperazine-1-Carbonyl}-1,2-Dihydrophthalazin-1-One
The compound with CAS No 2034262-73-0, named 4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and material science. This compound is characterized by its complex structure, which includes a trifluoromethyl pyrimidine moiety, a piperazine ring, and a dihydrophthalazinone core. The combination of these structural elements endows the compound with unique properties that make it a subject of interest for researchers worldwide.
Recent studies have highlighted the importance of trifluoromethyl pyrimidines in drug design due to their ability to enhance pharmacokinetic properties such as solubility and bioavailability. The presence of this group in the compound under discussion suggests that it may exhibit improved stability and efficacy in biological systems. Additionally, the piperazine ring is known for its versatility in forming hydrogen bonds, which can significantly influence the compound's interaction with target proteins or enzymes.
The dihydrophthalazinone core is another critical feature of this compound. Dihydrophthalazinones are known for their ability to act as scaffolds in the development of kinase inhibitors and other bioactive molecules. Recent research has demonstrated that modifying the substituents on this core can lead to enhanced selectivity and potency against specific molecular targets. In this case, the substitution pattern involving the trifluoromethyl pyrimidine and piperazine groups may provide a novel approach to designing drugs targeting complex biological pathways.
From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the preparation of the trifluoromethyl pyrimidine derivative, followed by coupling reactions to introduce the piperazine and dihydrophthalazinone moieties. Advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings have been employed to optimize the reaction conditions and improve yields.
In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for various diseases, including cancer and inflammatory disorders. Its ability to modulate key signaling pathways makes it a valuable tool for exploring new treatment strategies. For instance, recent experiments have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in tumor growth and metastasis.
Moreover, the structural uniqueness of CAS No 2034262-73-0 allows for further functionalization to tailor its properties for specific applications. Researchers are actively exploring modifications to enhance its pharmacokinetic profile or expand its spectrum of biological activities. Such efforts are expected to yield derivatives with even greater therapeutic potential.
In conclusion, the compound CAS No 2034262-73-0 represents a cutting-edge advancement in organic synthesis and drug discovery. Its intricate structure and promising biological activities position it as a key player in the development of novel therapeutics. As research continues to unfold, this compound is likely to contribute significantly to our understanding of molecular design principles and their application in addressing unmet medical needs.
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